ocobullenone
ocobullenone
Brand Name:
Vulcanchem
CAS No.:
149990-50-1
VCID:
VC0233705
InChI:
InChI=1S/C21H22O6/c1-4-5-20-9-21(17(8-16(20)22)25-11-27-21)12(2)18(20)13-6-14(23-3)19-15(7-13)24-10-26-19/h4,6-8,12,18H,1,5,9-11H2,2-3H3/t12-,18-,20+,21-/m1/s1
SMILES:
CC1C(C2(CC13C(=CC2=O)OCO3)CC=C)C4=CC5=C(C(=C4)OC)OCO5
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
ocobullenone
CAS No.: 149990-50-1
Main Products
VCID: VC0233705
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
| CAS No. | 149990-50-1 |
|---|---|
| Product Name | ocobullenone |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | (1R,8R,9R,10R)-9-(7-methoxy-1,3-benzodioxol-5-yl)-10-methyl-8-prop-2-enyl-2,4-dioxatricyclo[6.2.1.01,5]undec-5-en-7-one |
| Standard InChI | InChI=1S/C21H22O6/c1-4-5-20-9-21(17(8-16(20)22)25-11-27-21)12(2)18(20)13-6-14(23-3)19-15(7-13)24-10-26-19/h4,6-8,12,18H,1,5,9-11H2,2-3H3/t12-,18-,20+,21-/m1/s1 |
| Standard InChIKey | VMBFNOIPGQFDTB-XFHMVGKKSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H]([C@]2(C[C@]13C(=CC2=O)OCO3)CC=C)C4=CC5=C(C(=C4)OC)OCO5 |
| SMILES | CC1C(C2(CC13C(=CC2=O)OCO3)CC=C)C4=CC5=C(C(=C4)OC)OCO5 |
| Canonical SMILES | CC1C(C2(CC13C(=CC2=O)OCO3)CC=C)C4=CC5=C(C(=C4)OC)OCO5 |
| Synonyms | delta8'-5-methoxy-3,4-methylenedioxy-3',4'-methylenedioxy-1',2',3',6'-tetrahydro-6'-oxo-7,1',8,3'-neolignan iso-ocobullenone isoocobullenone ocobullenone sibyllenone |
| PubChem Compound | 197600 |
| Last Modified | Nov 11 2021 |
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